Cas no 1029128-27-5 (5-Bromo-4-phenylpyridin-2-amine)

• Product Name: 5-Bromo-4-phenylpyridin-2-amine
• CAS No: 1029128-27-5
• MF: C₁₁H₉BrN₂
• MW: 249.106561422348
• CID: 2623417
• PubChem ID: 53485509
• Update Time: 2025-10-30

5-Bromo-4-phenylpyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-4-phenylpyridin-2-amine
• 2-Amino-5-bromo-4-phenylpyridine
• DTXSID80704655
• SCHEMBL4733656
• 1029128-27-5
• DB-081238
• 5-Bromo-4-phenylpyridin-2-amine

• Inchi： 1S/C11H9BrN2/c12-10-7-14-11(13)6-9(10)8-4-2-1-3-5-8/h1-7H,(H2,13,14)
• InChI Key： GFKPXWUYMOUSMN-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1C1C=CC=CC=1)N

Computed Properties

• Exact Mass: 247.99491g/mol
• Monoisotopic Mass: 247.99491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 249.11g/mol
• XLogP3: 2.8
• Topological Polar Surface Area: 38.9Ų

Additional information on 5-Bromo-4-phenylpyridin-2-amine

Introduction to 5-Bromo-4-phenylpyridin-2-amine (CAS No. 1029128-27-5)

5-Bromo-4-phenylpyridin-2-amine, with the CAS number 1029128-27-5, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a bromine atom, a phenyl group, and an amine functional group attached to a pyridine ring. These structural elements contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 5-Bromo-4-phenylpyridin-2-amine can be represented as C₁₃H₁₁BrN₂. The presence of the bromine atom and the phenyl group imparts specific electronic and steric properties to the molecule, which can influence its interactions with biological targets. The amine group, on the other hand, provides a site for further chemical modifications, making this compound a promising scaffold for the synthesis of more complex derivatives.

In recent years, 5-Bromo-4-phenylpyridin-2-amine has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its role as a ligand for various receptors and enzymes. For instance, research has shown that this compound can act as a modulator of G protein-coupled receptors (GPCRs), which are important targets in the treatment of neurological disorders, cardiovascular diseases, and cancer. The ability of 5-Bromo-4-phenylpyridin-2-amine to selectively bind to specific GPCRs makes it a valuable tool for understanding receptor function and developing novel therapeutic agents.

Beyond its interactions with GPCRs, 5-Bromo-4-phenylpyridin-2-amine has also been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are implicated in chronic inflammatory conditions like rheumatoid arthritis and inflammatory bowel disease. These findings suggest that 5-Bromo-4-phenylpyridin-2-amine may have potential as an anti-inflammatory agent, although further research is needed to validate these effects in vivo.

The pharmacokinetic properties of 5-Bromo-4-phenylpyridin-2-amine have also been a focus of recent studies. Preliminary data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. For example, it has been shown to have good oral bioavailability and low toxicity in preclinical models. These characteristics are crucial for its development as a therapeutic agent and highlight its potential for clinical translation.

In addition to its therapeutic applications, 5-Bromo-4-phenylpyridin-2-amine has been used as a building block in the synthesis of more complex molecules. Its reactivity and functional group diversity make it an attractive starting material for organic synthesis. Researchers have utilized this compound to develop novel derivatives with enhanced biological activities or improved pharmacological properties. For instance, modifications at the amine or phenyl groups have led to compounds with increased potency against specific targets or improved solubility profiles.

The synthetic accessibility of 5-Bromo-4-phenylpyridin-2-amine is another factor that contributes to its value in pharmaceutical research. Several efficient synthetic routes have been developed to prepare this compound on both small and large scales. These methods typically involve multistep reactions that start from readily available starting materials such as pyridine derivatives and brominating agents. The ability to synthesize 5-Bromo-4-phenylpyridin-2-amine in high yields and purity is essential for its use in drug discovery programs.

In conclusion, 5-Bromo-4-phenylpyridin-2-amine (CAS No. 1029128-27-5) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its favorable biological activities and synthetic accessibility, make it an attractive candidate for further investigation. Ongoing research continues to uncover new applications for this compound, highlighting its importance in the development of novel therapeutics.